Cas no 1805192-91-9 (Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate)

• Product Name: Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate
• CAS No: 1805192-91-9
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4882637
• Update Time: 2025-05-24

Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H10F3NO3/c1-3-17-10(15)6-5(8(12)13)4-14-9(16-2)7(6)11/h4,8H,3H2,1-2H3
• InChI Key： DMFRDBLEDHXMID-UHFFFAOYSA-N
• SMILES： FC1=C(N=CC(C(F)F)=C1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate

Research Brief on Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate (CAS: 1805192-91-9)

Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate (CAS: 1805192-91-9) is a fluorinated pyridine derivative that has recently garnered attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits promising potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of novel antiviral and antibacterial agents, as well as its role in crop protection chemicals.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the synthesis of pyridine-based inhibitors targeting RNA-dependent RNA polymerase (RdRp) in viruses. The difluoromethyl group was found to enhance metabolic stability, while the fluoro substituent contributed to improved binding affinity. These findings suggest that Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate could serve as a versatile scaffold for antiviral drug development, particularly against emerging RNA viruses.

In agrochemical research, a 2024 report in Pest Management Science demonstrated the compound's efficacy as a precursor for fungicides. The study revealed that derivatives of this pyridine carboxylate exhibited strong activity against Fusarium species, a major threat to global food security. The presence of the difluoromethyl group was critical for penetration into fungal cell walls, while the methoxy moiety contributed to selective toxicity. These results position the compound as a potential candidate for next-generation crop protection agents.

From a synthetic chemistry perspective, recent advances in the preparation of Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate have focused on green chemistry approaches. A 2023 Organic Process Research & Development paper described a novel catalytic system using palladium nanoparticles, which achieved an 85% yield while reducing hazardous waste generation. This methodological improvement addresses one of the key challenges in scaling up production of this valuable intermediate.

Pharmacokinetic studies conducted in 2024 have provided new insights into the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of derivatives based on this core structure. The fluorination pattern was shown to significantly influence metabolic stability, with the difluoromethyl group demonstrating particular resistance to oxidative metabolism. These findings have important implications for drug design, suggesting that this scaffold may help address common challenges in oral bioavailability of pyridine-containing pharmaceuticals.

Looking forward, research priorities for Ethyl 5-(difluoromethyl)-3-fluoro-2-methoxypyridine-4-carboxylate include further exploration of its structure-activity relationships, development of more efficient synthetic routes, and evaluation of its potential in additional therapeutic areas such as oncology and CNS disorders. The compound's unique combination of fluorinated substituents and ester functionality continues to make it a valuable building block in both pharmaceutical and agrochemical innovation.